molecular formula C13H11NO2 B1292087 5-Amino-biphenyl-2-carboxylic acid CAS No. 754166-77-3

5-Amino-biphenyl-2-carboxylic acid

Cat. No. B1292087
CAS RN: 754166-77-3
M. Wt: 213.23 g/mol
InChI Key: KDPVECKHWIOFNR-UHFFFAOYSA-N
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Description

The compound of interest, 5-Amino-biphenyl-2-carboxylic acid, is a derivative of biphenyl with an amino group at the fifth position and a carboxylic acid group at the second position. This structure suggests potential for interaction with biological systems and could be a candidate for various chemical modifications to enhance its properties for specific applications.

Synthesis Analysis

The synthesis of related compounds has been described in several studies. For instance, derivatives of 2-pyridinecarboxylic acids, which share some structural similarities with this compound, have been synthesized using methods such as reductive alkylation, alkylation of urethane, and selective reduction of amides followed by hydrolysis . Another related synthesis involves the preparation of 5-amino-1,2,3-triazole-4-carboxylates using ruthenium-catalyzed cycloaddition, which demonstrates the versatility of amino carboxylic acids in forming biologically active compounds . Additionally, the synthesis of biphenyl-based amino acids designed to nucleate beta-sheet structure in peptides has been reported, which could be relevant for the synthesis of this compound derivatives .

Molecular Structure Analysis

The molecular structure of biphenyl-based amino acids has been studied to understand their potential to nucleate beta-sheet structures in peptides. For example, the X-ray crystal structure of certain biphenyl-based amino acids indicates the formation of intramolecular hydrogen-bonded rings, which could be significant in the context of this compound's ability to form specific secondary structures .

Chemical Reactions Analysis

The reactivity of amino carboxylic acids in chemical reactions is well-documented. For instance, the synthesis of blue emissive biaryl compounds via Suzuki and Chan-Evans-Lam coupling reactions has been achieved using amino carboxamide derivatives . This suggests that this compound could also participate in similar coupling reactions, potentially leading to the formation of novel compounds with interesting photophysical properties.

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of this compound are not detailed in the provided papers, the properties of similar compounds can offer insights. For example, the luminescence of certain amino carboxamide biaryls in the blue region with large Stokes shifts indicates that derivatives of this compound might also exhibit such properties . Additionally, the anti-tubercular activity of amino-phenylthiophene carboxylic acid derivatives suggests potential biological activity for this compound derivatives .

Safety and Hazards

The safety data sheet for biphenyl-2-carboxylic acid indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is also very toxic to aquatic life with long-lasting effects .

Future Directions

While specific future directions for 5-Amino-biphenyl-2-carboxylic acid were not found in the available resources, it’s worth noting that biphenyl compounds are significant intermediates in organic chemistry and are the structural moiety of an extensive range of compounds with pharmacological activities . This suggests potential future research and applications in medicinal chemistry.

properties

IUPAC Name

4-amino-2-phenylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11NO2/c14-10-6-7-11(13(15)16)12(8-10)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDPVECKHWIOFNR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=C(C=CC(=C2)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80631270
Record name 5-Amino[1,1'-biphenyl]-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80631270
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

754166-77-3
Record name 5-Amino[1,1'-biphenyl]-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80631270
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 754166-77-3
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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